Cas no 303773-32-2 (4-(Cyclohexyl)-1-(4-pyridylcarbonyl)semicarbazide)

• Product Name: 4-(Cyclohexyl)-1-(4-pyridylcarbonyl)semicarbazide
• CAS No: 303773-32-2
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• MDL: MFCD00437248
• CID: 4712371
• Update Time: 2025-06-09

4-(Cyclohexyl)-1-(4-pyridylcarbonyl)semicarbazide Chemical and Physical Properties

Names and Identifiers

• 4-(CYCLOHEXYL)-1-(4-PYRIDYLCARBONYL)SEMICARBAZIDE
• N-cyclohexyl-2-isonicotinoylhydrazinecarboxamide
• N-[(cyclohexylcarbamoyl)amino]pyridine-4-carboxamide
• N-cyclohexyl-2-(pyridin-4-ylcarbonyl)hydrazinecarboxamide
• BAS 00153106
• MLS000765839
• HMS2683D18
• BBL007683
• STK329712
• SMR000278945
• T8614
• ST50113578
• 1-cyclohexyl-3-(pyridine-4-carbonylamino)urea
• Z3317
• 4-(Cyclohexyl)-1-(4-pyridylcarbonyl)semicarbazide

• MDL： MFCD00437248
• Inchi： 1S/C13H18N4O2/c18-12(10-6-8-14-9-7-10)16-17-13(19)15-11-4-2-1-3-5-11/h6-9,11H,1-5H2,(H,16,18)(H2,15,17,19)
• InChI Key： DFJRWKJKBJOFLT-UHFFFAOYSA-N
• SMILES： O=C(NNC(C1C=CN=CC=1)=O)NC1CCCCC1

Computed Properties

• Exact Mass: 262.143
• Monoisotopic Mass: 262.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 4-(Cyclohexyl)-1-(4-pyridylcarbonyl)semicarbazide

Introduction to 4-(Cyclohexyl)-1-(4-pyridylcarbonyl)semicarbazide (CAS No. 303773-32-2)

4-(Cyclohexyl)-1-(4-pyridylcarbonyl)semicarbazide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number 303773-32-2, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. Its molecular structure incorporates both cyclohexyl and pyridylcarbonyl functional groups, which contribute to its distinct reactivity and potential applications in drug discovery.

The cyclohexyl moiety in the molecule provides steric hindrance and enhances lipophilicity, making the compound more soluble in organic solvents and potentially improving its membrane permeability. This characteristic is particularly valuable in the development of bioactive molecules that require efficient absorption and distribution within biological systems. On the other hand, the 4-pyridylcarbonyl group introduces a nitrogen-rich aromatic ring system, which is known to interact favorably with various biological targets, including enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of semicarbazide derivatives in the design of novel therapeutic agents. The semicarbazide core structure is known for its ability to form stable complexes with metal ions and to act as a precursor for more complex pharmacophores. In particular, compounds containing this moiety have shown potential in inhibiting certain enzymatic pathways and in modulating oxidative stress-related diseases.

One of the most compelling aspects of 4-(Cyclohexyl)-1-(4-pyridylcarbonyl)semicarbazide is its versatility in synthetic chemistry. The presence of both reactive sites—the cyclohexyl group and the pyridylcarbonyl moiety—allows for further functionalization, enabling chemists to tailor the compound’s properties for specific applications. This flexibility has made it a valuable intermediate in the synthesis of more complex molecules with tailored biological activities.

Current research in this area has focused on exploring the pharmacological potential of 4-(Cyclohexyl)-1-(4-pyridylcarbonyl)semicarbazide. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and neurodegenerative disorders. The pyridylcarbonyl group, in particular, has been shown to interact with active sites of enzymes such as carbonic anhydrase and monoamine oxidase, suggesting potential therapeutic benefits.

The cyclohexyl substituent also plays a crucial role in modulating the compound’s pharmacokinetic properties. By influencing solubility and metabolic stability, this group can enhance the bioavailability and prolong the half-life of the drug candidate. Such characteristics are essential for developing effective therapeutic agents that can be administered orally or through other non-invasive routes.

In addition to its enzymatic interactions, 4-(Cyclohexyl)-1-(4-pyridylcarbonyl)semicarbazide has been investigated for its potential role in metal ion chelation. The semicarbazide moiety is known to coordinate with various metal ions, including iron and copper, which are often implicated in oxidative stress and cellular damage. By sequestering these metals, the compound may help mitigate their toxic effects and protect against oxidative damage.

The integration of computational chemistry techniques has further advanced the study of 4-(Cyclohexyl)-1-(4-pyridylcarbonyl)semicarbazide. Molecular modeling studies have provided insights into its binding affinity and interactions with biological targets, aiding in the rational design of more potent derivatives. These computational approaches have also helped predict potential side effects and optimize dosing regimens, ensuring safer and more effective therapeutic applications.

Looking ahead, the future prospects for 4-(Cyclohexyl)-1-(4-pyridylcarbonyl)semicarbazide appear promising. Ongoing research aims to explore its applications in treating a wide range of diseases, including cancer, inflammation, and neurodegenerative conditions. The compound’s unique structural features make it an attractive candidate for further development into novel drugs that can address unmet medical needs.

In conclusion, 4-(Cyclohexyl)-1-(4-pyridylcarbonyl)semicarbazide (CAS No. 303773-32-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activities. Its combination of steric hindrance from the cyclohexyl group and nitrogen-rich aromatic interactions from the pyridylcarbonyl moiety positions it as a valuable intermediate for drug discovery. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in developing innovative treatments for various diseases.